molecular formula C20H32S2Sn B8484351 Stannane, [2,2'-bithiophen]-5-yltributyl- CAS No. 162717-58-0

Stannane, [2,2'-bithiophen]-5-yltributyl-

Cat. No. B8484351
CAS RN: 162717-58-0
M. Wt: 455.3 g/mol
InChI Key: VXBHLQIFGXDFDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Stannane, [2,2'-bithiophen]-5-yltributyl- is a useful research compound. Its molecular formula is C20H32S2Sn and its molecular weight is 455.3 g/mol. The purity is usually 95%.
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properties

CAS RN

162717-58-0

Product Name

Stannane, [2,2'-bithiophen]-5-yltributyl-

Molecular Formula

C20H32S2Sn

Molecular Weight

455.3 g/mol

IUPAC Name

tributyl-(5-thiophen-2-ylthiophen-2-yl)stannane

InChI

InChI=1S/C8H5S2.3C4H9.Sn/c1-3-7(9-5-1)8-4-2-6-10-8;3*1-3-4-2;/h1-5H;3*1,3-4H2,2H3;

InChI Key

VXBHLQIFGXDFDS-UHFFFAOYSA-N

Canonical SMILES

CCCC[Sn](CCCC)(CCCC)C1=CC=C(S1)C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The synthesis described herein is depicted schematically in FIG. 4. 1.0 g (6 mmol) of bithiophene in 30 ml THF was treated dropwise with 3.54 ml (6 mmol) of 1.70 M n-butyllithium and stiffed for 0.5 h at −78° C. under N2 atmosphere. 1.96 ml of tributylstannyl chloride (7.2 mmol) was then added to the solution. After stirring at room temperature for 6 h, the solvent was evaporated and the residue was dissolved in 20 ml of hexane and filtered. The filtrate was evaporated to produce 3.4 g of crude 5-(tributylstannyl)-2,2-bithiophene as a light yellow liquid for the next step reaction. 1H NMR: (250 MHZ, CDCl3): d (ppm) 7.27 (d, 1H), 7.15 (2d, 2H), 7.03 (d, 1H), 6.98 (t, 1H), 1.54 (m, 6H), 1.31 (m, 6H), 1.10 (t, 6H), 0.89 (m, 9H). 13C NMR (125 MHZ, CDCl3): d (ppm) 136.28, 127.98, 127.94, 125.19, 124.56, 124.17, 123.97, 123.66, 29.10, 27.50, 13.91, 11.11. MS (FAB): (M+) found: 456, calcd for C20H32S2Sn: 455.28.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3.54 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.96 mL
Type
reactant
Reaction Step Two

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